Cas no 773135-53-8 (benzoic acid, 3-chloro-2-fluoro-5-(trifluoromethyl)-, ethyl ester)

• Product Name: benzoic acid, 3-chloro-2-fluoro-5-(trifluoromethyl)-, ethyl ester
• CAS No: 773135-53-8
• MF: C₁₀H₇ClF₄O₂
• MW: 270.607996225357
• CID: 1784751
• PubChem ID: 46311303
• Update Time: 2025-06-12

benzoic acid, 3-chloro-2-fluoro-5-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• benzoic acid, 3-chloro-2-fluoro-5-(trifluoromethyl)-, ethyl ester
• benzoic a<wbr>
• LogP
• ethyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate
• 773135-53-8
• MFCD06204522
• E89895
• 3-Chloro-2-fluoro-5-trifluoromethyl-benzoic acid ethyl ester
• CS-0193477

• MDL： MFCD06204522
• Inchi： 1S/C10H7ClF4O2/c1-2-17-9(16)6-3-5(10(13,14)15)4-7(11)8(6)12/h3-4H,2H2,1H3
• InChI Key： ZKJDODRSQKYJLY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)OCC)C=C(C(F)(F)F)C=1)F

Computed Properties

• Exact Mass: 270.0070698g/mol
• Monoisotopic Mass: 270.0070698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on benzoic acid, 3-chloro-2-fluoro-5-(trifluoromethyl)-, ethyl ester

Recent Advances in the Study of Benzoic Acid, 3-Chloro-2-Fluoro-5-(Trifluoromethyl)-, Ethyl Ester (CAS: 773135-53-8)

In recent years, benzoic acid, 3-chloro-2-fluoro-5-(trifluoromethyl)-, ethyl ester (CAS: 773135-53-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and halogenated substituents, has demonstrated promising potential in various applications, including medicinal chemistry, agrochemicals, and material science. The presence of multiple halogens and the trifluoromethyl group enhances its reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

A recent study published in the Journal of Medicinal Chemistry explored the role of 773135-53-8 as a key intermediate in the synthesis of novel kinase inhibitors. The researchers highlighted its utility in introducing the trifluoromethyl group into heterocyclic scaffolds, which is crucial for improving the metabolic stability and binding affinity of potential drug candidates. The study reported a 30% increase in yield compared to traditional synthetic routes, underscoring the efficiency of this compound in pharmaceutical applications.

Another significant development was reported in the field of agrochemicals, where benzoic acid, 3-chloro-2-fluoro-5-(trifluoromethyl)-, ethyl ester was utilized in the synthesis of next-generation herbicides. Research published in Pest Management Science demonstrated that derivatives of this compound exhibited enhanced herbicidal activity against resistant weed species, with minimal environmental impact. The study emphasized the compound's role in addressing the growing challenge of herbicide resistance in agriculture.

In addition to its applications in drug and agrochemical development, 773135-53-8 has also been investigated for its potential in material science. A study in Advanced Materials showcased its use as a building block for fluorinated polymers, which exhibit exceptional thermal stability and chemical resistance. These polymers are being explored for applications in high-performance coatings and electronic devices, further expanding the compound's industrial relevance.

Despite these advancements, challenges remain in the large-scale production and purification of benzoic acid, 3-chloro-2-fluoro-5-(trifluoromethyl)-, ethyl ester. Recent efforts have focused on optimizing synthetic protocols to improve yield and reduce costs. A collaborative study between academic and industrial researchers, published in Organic Process Research & Development, proposed a novel catalytic method that significantly reduces the use of hazardous reagents while maintaining high purity levels.

Looking ahead, the versatility of 773135-53-8 continues to inspire innovative research across multiple disciplines. Its unique chemical properties and broad applicability position it as a compound of enduring interest in the chemical and pharmaceutical industries. Future studies are expected to explore its potential in emerging areas such as bioorthogonal chemistry and targeted drug delivery systems.